![molecular formula C19H11N3O2 B2390777 2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 190064-61-0](/img/structure/B2390777.png)
2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
Description
“2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile” is a compound used for proteomics research . It has a molecular formula of C19H11N3O2 and a molecular weight of 313.31 .
Synthesis Analysis
The synthesis of pyrido[1,2-a]benzimidazoles has been the subject of various studies . The process involves the use of transition-metal-catalyzed methods and metal-free methods . The synthesis strategies are organized according to whether the reaction is metal-catalyzed (type I) or metal-free (type II) .Molecular Structure Analysis
The molecular structure of “2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile” is characterized by a molecular formula of C19H11N3O2 . The average mass is 313.310 Da and the monoisotopic mass is 313.085114 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile” include a molecular formula of C19H11N3O2 and a molecular weight of 313.31 .Scientific Research Applications
- Researchers have explored the potential of 2-(2-hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile as an anticancer agent. Its structural features make it an attractive candidate for inhibiting cancer cell growth or inducing apoptosis. Further studies are needed to elucidate its mechanisms and efficacy against specific cancer types .
- This compound may exhibit protein kinase inhibition activity. Protein kinases play crucial roles in cell signaling pathways, making them valuable drug targets. Investigating its effects on specific kinases could provide insights into its therapeutic potential .
- Some studies suggest that 2-(2-hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile possesses anti-inflammatory properties. Researchers have examined its impact on inflammatory pathways and cytokine production. Understanding its anti-inflammatory mechanisms could lead to novel treatments for inflammatory diseases .
- Antioxidants play a vital role in protecting cells from oxidative stress. Preliminary research indicates that this compound exhibits antioxidant activity. Investigating its ability to scavenge free radicals and protect cellular components could have implications for health and disease prevention .
- The compound’s planar structure suggests potential interactions with DNA. Researchers have studied its binding affinity to DNA and its impact on topoisomerases, enzymes involved in DNA replication and repair. Understanding these interactions could inform drug design and development .
- Scientists have explored the photophysical behavior of 2-(2-hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile. Its absorption and emission spectra, fluorescence properties, and quantum yield have been investigated. These insights contribute to its potential applications in optoelectronic devices and sensors .
Anticancer Properties
Protein Kinase Inhibition
Anti-inflammatory Activity
Antioxidant Effects
DNA Binding and Topoisomerase Inhibition
Photophysical Properties
properties
IUPAC Name |
2-(2-hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11N3O2/c20-10-12-9-13(18(24)14-5-1-4-8-17(14)23)11-22-16-7-3-2-6-15(16)21-19(12)22/h1-9,11,23H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSZBYMNURLKSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CN3C4=CC=CC=C4N=C3C(=C2)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydroxybenzoyl)pyrido[1,2-a]benzimidazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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